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Compound of Interest

Compound Name: Boc-NH-PEG3-NHS ester

Cat. No.: B15620755 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive chemical compounds like Boc-NH-PEG3-NHS
ester. This guide provides essential, immediate safety and logistical information, including

detailed operational and disposal plans, to foster a secure and efficient research environment.

By adhering to these procedural steps, you can minimize risks and ensure the integrity of your

experiments.

Immediate Safety and Handling Protocol
Personal Protective Equipment (PPE): The first line of defense when handling Boc-NH-PEG3-
NHS ester is the consistent and correct use of personal protective equipment. Always wear the

following when the compound is handled outside of a certified chemical fume hood:

Eye Protection: Chemical safety goggles are mandatory to protect against potential

splashes.

Hand Protection: Nitrile or neoprene gloves should be worn to prevent skin contact.[1]

Inspect gloves for any tears or perforations before use.

Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

splashing, a chemical-resistant apron should be worn over the lab coat.

Engineering Controls:
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Ventilation: All work with Boc-NH-PEG3-NHS ester, especially when in powdered form or

when preparing solutions, should be conducted in a certified chemical fume hood to avoid

inhalation of any dust or vapors.

Step-by-Step Operational Plan
1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

The compound should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area, away from moisture and incompatible materials such as strong oxidizing

agents and acids.[2]

Recommended storage temperatures are -20°C for long-term storage (up to 3 years in pure

form) and -80°C for solutions in solvent (for up to 6 months).[3][4]

2. Preparation of Solutions:

Due to the moisture-sensitive nature of NHS esters, it is crucial to use anhydrous solvents

and techniques.[2]

Bring the sealed vial of Boc-NH-PEG3-NHS ester to room temperature before opening to

prevent condensation of moisture, which can hydrolyze the NHS ester.

The compound is soluble in dimethyl sulfoxide (DMSO).[3][4] When preparing stock

solutions, use freshly opened, anhydrous DMSO.[3]

Work in a chemical fume hood during the dissolution process.

3. Handling and Use:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory where this compound is handled.

In case of accidental spills, follow the spill response procedures outlined below.
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Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and wash it before reuse. If irritation persists, seek medical

attention.

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described above.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand)

and place it in a sealed container for disposal.

For large spills, contact your institution's environmental health and safety department.

Disposal Plan
All waste containing Boc-NH-PEG3-NHS ester must be treated as hazardous chemical waste.

Solid Waste: Collect any solid waste, including contaminated gloves, paper towels, and

weighing papers, in a designated, sealed, and properly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing the compound in a labeled, sealed, and

chemical-resistant container. Do not pour down the drain.
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Disposal: All waste must be disposed of in accordance with local, state, and federal

regulations. Contact your institution's environmental health and safety office for specific

disposal procedures.[2]

Quantitative Data Summary
Property Value Source

Molecular Formula C18H30N2O9 [3][4]

Molecular Weight 418.44 g/mol [3][4]

Appearance Colorless to light yellow liquid [3]

Solubility
DMSO: 50 mg/mL (119.49

mM)
[3][4]

Storage (Pure Form) -20°C for up to 3 years [3][4]

Storage (In Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[3]

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of Boc-NH-PEG3-NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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